Cas no 1217844-65-9 ((R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride)

(R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride is a chiral piperazine derivative used as a key intermediate in organic synthesis and pharmaceutical research. Its stereochemical purity makes it valuable for asymmetric synthesis, particularly in the development of bioactive compounds. The benzyl carboxylate group enhances solubility and reactivity, while the isobutyl substituent contributes to steric and electronic modulation. The hydrochloride salt form ensures improved stability and handling. This compound is commonly employed in the preparation of pharmacologically active molecules, including potential CNS agents and enzyme inhibitors. Its well-defined structure and high purity make it suitable for rigorous synthetic applications, ensuring reproducibility in research and development processes.
(R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride structure
1217844-65-9 structure
Product Name:(R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride
CAS No:1217844-65-9
MF:C16H25ClN2O2
MW:312.834903478622
MDL:MFCD11865395
CID:1036701
PubChem ID:45072595
Update Time:2025-05-20

(R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride
    • benzyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate,hydrochloride
    • (R)-Benzyl2-isobutylpiperazine-1-carboxylatehydrochloride
    • (R)-1-N-CBZ-2-ISOBUTYLPIPERAZINE -HCl
    • (R)-n-cbz-2-isobutylpiperazine HCl
    • Benzyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate--hydrogen chloride (1/1)
    • (R)-1-N-CBZ-2-ISOBUTYLPIPERAZINE hydrochloride
    • AKOS015923343
    • benzyl (2R)-2-(2-methylpropyl)piperazine-1-carboxylate;hydrochloride
    • DB-353577
    • 1217844-65-9
    • A891403
    • DTXSID30662630
    • (R)-1-N-cbz-2-isobutylpiperazine-hcl
    • AKOS016013421
    • MDL: MFCD11865395
    • Inchi: 1S/C16H24N2O2.ClH/c1-13(2)10-15-11-17-8-9-18(15)16(19)20-12-14-6-4-3-5-7-14;/h3-7,13,15,17H,8-12H2,1-2H3;1H/t15-;/m1./s1
    • InChI Key: QQLZPCZSUXTEIV-XFULWGLBSA-N
    • SMILES: Cl.O(CC1C=CC=CC=1)C(N1CCNC[C@H]1CC(C)C)=O

Computed Properties

  • Exact Mass: 312.16000
  • Monoisotopic Mass: 312.1604557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 301
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57000
  • LogP: 3.71180

(R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on (R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride

(R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride: A Comprehensive Overview

The compound with CAS No. 1217844-65-9, known as (R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique piperazine ring system, which serves as a central framework for various functional groups. The benzyl group attached to the piperazine ring adds aromatic stability, while the isobutyl substituent introduces branching and potential for stereochemical diversity. The presence of a hydrochloride counterion suggests that this compound exists in its protonated form, which is often favorable for solubility and bioavailability.

Recent studies have highlighted the importance of (R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride in drug discovery, particularly in the development of novel therapeutics targeting central nervous system disorders. The piperazine core is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and interact with various biological targets. The benzyl group enhances lipophilicity, which is crucial for crossing biological membranes, while the isobutyl substituent may influence the compound's pharmacokinetic properties, such as absorption and metabolism.

One of the most intriguing aspects of this compound is its stereochemistry. The (R) configuration at the chiral center indicates a specific spatial arrangement of substituents, which can significantly impact the compound's activity and selectivity. Stereochemistry plays a pivotal role in drug design, as it can determine whether a molecule will bind to its intended target or cause unintended side effects. Recent advancements in asymmetric synthesis have enabled researchers to efficiently produce enantiomerically pure samples of (R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride, facilitating detailed studies on its enantioselective effects.

From a synthetic perspective, the preparation of (R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride involves a multi-step process that typically begins with the synthesis of the piperazine derivative. Key steps include nucleophilic substitution reactions to introduce the isobutyl group and subsequent coupling reactions to attach the benzyl moiety. The final step involves protonation with hydrochloric acid to yield the hydrochloride salt, ensuring optimal solubility for further characterization and testing.

Recent research has explored the potential of this compound as a modulator of ion channels and receptors, which are critical in regulating neuronal activity. For instance, studies have demonstrated that (R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride exhibits promising activity against voltage-gated sodium channels, making it a candidate for treating epilepsy and chronic pain conditions. Additionally, its ability to cross the blood-brain barrier underscores its potential utility in neurotherapeutic applications.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical data indicate that it exhibits moderate oral bioavailability and undergoes hepatic metabolism via cytochrome P450 enzymes. These findings are essential for designing dosing regimens and predicting potential drug-drug interactions in clinical settings.

In terms of safety and toxicity, preliminary studies suggest that (R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride has a favorable safety profile at therapeutic doses. However, further investigations are required to fully characterize its long-term effects and potential for off-target interactions.

In conclusion, (R)-Benzyl 2-isobutylpiperazine-1-carboxylate hydrochloride represents a promising lead compound in drug discovery with applications spanning neurology and beyond. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and pharmacological evaluations, positions it as a valuable tool for addressing unmet medical needs.

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